Cas no 954691-86-2 (3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea
• CAS No: 954691-86-2
• MF: C₁₉H₁₆F₃N₃O₅
• MW: 423.342655181885
• CID: 6260186
• PubChem ID: 16923459
• Update Time: 2025-07-08

3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea
• 3-{[3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl}-1-[2-(trifluoromethyl)phenyl]urea
• 1-[[3-(1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-[2-(trifluoromethyl)phenyl]urea
• 954691-86-2
• 1-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
• F2375-0581
• AKOS024644381

• Inchi： 1S/C19H16F3N3O5/c20-19(21,22)13-3-1-2-4-14(13)24-17(26)23-8-12-9-25(18(27)30-12)11-5-6-15-16(7-11)29-10-28-15/h1-7,12H,8-10H2,(H2,23,24,26)
• InChI Key： MXXYPFVKSZFBAR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(NCC1CN(C(=O)O1)C1=CC=C2C(=C1)OCO2)=O)(F)F

Computed Properties

• Exact Mass: 423.10420511g/mol
• Monoisotopic Mass: 423.10420511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea

Comprehensive Guide to 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea (CAS No. 954691-86-2)

3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea (CAS No. 954691-86-2) is a specialized organic compound with a unique molecular structure that combines a benzodioxole moiety, an oxazolidinone ring, and a trifluoromethylphenylurea group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. Researchers are particularly interested in its structural features, which may contribute to its efficacy in various applications.

The presence of the benzodioxole group in 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea is noteworthy, as this moiety is often associated with bioactive molecules. Compounds containing benzodioxole have been studied for their potential roles in modulating enzyme activity and receptor binding. Additionally, the oxazolidinone ring is a well-known pharmacophore, frequently found in antibiotics and other therapeutic agents. The trifluoromethylphenylurea segment further enhances the compound's potential for selective interactions with biological targets.

One of the most frequently asked questions about 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea (CAS No. 954691-86-2) is its solubility and stability under various conditions. This compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory research. Its stability is influenced by factors like pH, temperature, and exposure to light, which are critical considerations for storage and handling.

In recent years, the demand for 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea has increased due to its potential applications in drug discovery. Researchers are exploring its use as a scaffold for designing novel inhibitors targeting specific enzymes or pathways. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making this compound a valuable candidate for further development.

Another area of interest is the synthetic route for 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea. The compound can be synthesized through multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic pathways is a hot topic in medicinal chemistry, as it can lead to cost-effective production and higher yields. Researchers are also investigating greener synthesis methods to align with sustainable chemistry practices.

The market for 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea is expected to grow, driven by its potential in pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its unique structure and versatility make it a promising candidate for future innovations.

For those working with 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Safety data sheets (SDS) provide detailed guidelines for handling, ensuring compliance with laboratory safety standards.

In conclusion, 3-{3-(2H-1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-1-2-(trifluoromethyl)phenylurea (CAS No. 954691-86-2) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications, make it a valuable subject of research. As advancements in synthetic chemistry and drug discovery continue, this compound is likely to play a pivotal role in the development of new therapeutic and agrochemical solutions.